6-Chloropurine methanesulfonate

• CAS RN: 88166-56-7
• Molecular Formula: C6H7ClN4O3S
• Molecular Weight: 250.66 g/mol
• IUPAC Name: 6-chloro-7H-purine;methanesulfonic acid
• InChI: InChI=1S/C5H3ClN4.CH4O3S/c6-4-3-5(9-1-7-3)10-2-8-4;1-5(2,3)4/h1-2H,(H,7,8,9,10);1H3,(H,2,3,4)
• InChI Key: JPRSQQXDMHHMFI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.C1=NC2=C(N1)C(=NC=N2)Cl

Description

6-Chloropurine methanesulfonate is a useful research compound. Its molecular formula is C6H7ClN4O3S and its molecular weight is 250.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloropurine methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloropurine methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 5 g (0.0368 mole) of hypoxanthine, 12.5 ml of N,N-dimethylaniline and 150 ml of phosphorus oxychloride was refluxed for 40 minutes. Excess phosphorus oxychloride was removed by vacuum distillation with an external oil bath having a temperature below 70° C. and 200 ml of methylene chloride were added to the oily residue. The red methylene chloride solution was cooled in an ice bath and 6 g (0.063 mole) of methanesulfonic acid were added slowly. The mixture was left in an ice bath with stirring for 1 hour and then filtered to give 7.20 g (78% yield) of 6-chloropurine methanesulfonate as a light yellow solid.